Cas no 1602255-04-8 (1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one
• CAS No: 1602255-04-8
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 5739410
• PubChem ID: 114691841
• Update Time: 2025-05-24

1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(methylamino)-1-(1-methyl-1H-1,2,3-triazol-5-yl)-
• EN300-795221
• 1602255-04-8
• 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C6H10N4O/c1-7-4-6(11)5-3-8-9-10(5)2/h3,7H,4H2,1-2H3
• InChI Key： YJVZIKICKXGDQJ-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1=CN=NN1C

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 305.0±48.0 °C(Predicted)
• pka: 6.90±0.10(Predicted)

Additional information on 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one (CAS No: 1602255-04-8)

1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1602255-04-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 1-methyl-1H-1,2,3-triazol moiety and an N-methylamino substituent, contribute to its intriguing chemical and pharmacological properties.

The 1-methyl-1H-1,2,3-triazol ring is a heterocyclic structure known for its stability and versatility in drug design. This moiety has been widely explored in the development of various bioactive molecules due to its ability to interact with biological targets in multiple ways. The N-methylamino group further enhances the compound's potential by introducing basicity and hydrogen bonding capabilities, which are crucial for binding to biological receptors. Together, these structural elements make 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one a compelling candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The CAS No: 1602255-04-8 compound has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies suggest that this molecule may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical targets in modern drug discovery.

The pharmacological activity of 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one has been explored through both in vitro and in vivo experiments. In cell-based assays, the compound has shown promising results in reducing inflammation-related markers and inhibiting the proliferation of certain cancer cell lines. These findings have prompted researchers to delve deeper into understanding its mechanism of action and potential therapeutic applications. The compound's ability to interact with multiple biological targets makes it an attractive scaffold for structure-based drug design.

One of the most exciting aspects of this molecule is its potential for further chemical modification. The presence of reactive sites such as the triazol ring and the amino group allows for the introduction of additional functional groups that can enhance its bioactivity or improve its pharmacokinetic properties. This flexibility makes CAS No: 1602255-04-8 a valuable starting point for generating novel derivatives with improved therapeutic profiles. Researchers are currently exploring various synthetic strategies to modify this core structure while maintaining or enhancing its biological activity.

The synthesis of 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2-(methylamino)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazol ring typically involves cycloaddition reactions between azides and alkynes, followed by functionalization at other positions to introduce the desired substituents. The synthesis also requires precise control over reaction conditions to avoid side products that could interfere with subsequent functionalization steps.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like CAS No: 1602255-04-8 with greater accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in identifying how this compound might interact with target proteins and enzymes. These computational approaches have helped refine the design of analogs with enhanced binding affinity and selectivity.

The potential therapeutic applications of 1-(1-Methyl-1H-1,2,3-triazol-5-ylyl)-2-(methylamino)ethanone (CAS No: 1602255_04_8) are broad and varied. Given its anti-inflammatory properties, it may be explored as a treatment for chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to inhibit certain kinases suggests that it could be developed into an anticancer agent targeting specific signaling pathways involved in tumor growth.

Another area where this compound shows promise is in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that modulation of certain enzymatic pathways could slow down or prevent the progression of these conditions. The structural features of CAS No: 1602255_04_8 make it a candidate for developing neuroprotective agents that can cross the blood-brain barrier and exert their effects within the central nervous system.

The safety profile of any potential drug candidate is paramount before it can be considered for clinical use. While initial studies on CAS No: 1602255_04_8 have shown encouraging results in preclinical models, further research is needed to evaluate its toxicity and side effects. Pharmacokinetic studies will be essential to understand how the compound is metabolized and excreted by the body, as well as to identify any potential interactions with other drugs.

In conclusion,(cas no1602255_04_8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of computational modeling and experimental validation continues to drive innovation in drug discovery efforts involving this molecule. As research progresses,(cas no1602255_04_8) may emerge as a key player in addressing various therapeutic challenges across multiple disease areas.